Cas no 36073-90-2 (Benzeneacetic acid,2-acetyl-)

Benzeneacetic acid,2-acetyl- structure
Benzeneacetic acid,2-acetyl- structure
Product Name:Benzeneacetic acid,2-acetyl-
CAS No:36073-90-2
MF:C10H10O3
MW:178.184603214264
CID:319514
PubChem ID:1274501
Update Time:2025-04-19

Benzeneacetic acid,2-acetyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-acetyl-
    • 2-(2-acetylphenyl)acetic acid
    • (2-Acetylphenyl)acetic acid
    • O-Acetylphenylacetic acid
    • 36073-90-2
    • SCHEMBL6555816
    • Benzeneacetic acid, 2-acetyl-
    • DTXSID70189659
    • Inchi: 1S/C10H10O3/c1-7(11)9-5-3-2-4-8(9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
    • InChI Key: HREJMJGTFKNPAJ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=CC=1CC(=O)O

Computed Properties

  • Exact Mass: 178.063
  • Monoisotopic Mass: 178.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 347°C at 760 mmHg
  • Flash Point: 177.9°C
  • Refractive Index: 1.551
  • PSA: 54.37

Benzeneacetic acid,2-acetyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652090-1g
2-(2-Acetylphenyl)acetic acid
36073-90-2 98%
1g
¥5233.00 2024-05-16

Benzeneacetic acid,2-acetyl- Related Literature

  • 1. Ring-chain tautomerism. Part 8. Substituted 2-(2-oxopropyl) and 2-(2-oxo-2-phenylethyl)benzoic and 2-(2-acetyl and 2-benzoylphenyl)acetic acids
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